N-[(3-phenoxyphenyl)methylidene]hydroxylamine

• Molecular Formula: C13H11NO2
• Molecular Weight: 213.23 g/mol
• IUPAC Name: N-[(3-phenoxyphenyl)methylidene]hydroxylamine
• InChI: InChI=1S/C13H11NO2/c15-14-10-11-5-4-8-13(9-11)16-12-6-2-1-3-7-12/h1-10,15H
• InChI Key: RBJVECPZAOPMNW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)C=NO

Description

N-[(3-phenoxyphenyl)methylidene]hydroxylamine is a useful research compound. Its molecular formula is C13H11NO2 and its molecular weight is 213.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 24.2 g. of 2-(3-phenoxyphenyl)-1,3-dioxolane in 150 ml. of ethyl alcohol a solution of 14 g. of hydroxylammonium chloride in 150 ml. of water is added, and the mixture is boiled until no traces of starting compound can be detected by thin layer chromatography (silica gel, 1:1 mixture of benzene and tetrachloromethane, development: by UV light). Alcohol is distilled off and the aqueous residue is cooled in ice water. The precipitated crystals are filtered off. 20 g. (94%) of 3-phenoxybenzaldehyde oxime are obtained, melting at 45° to 46° C.